Erbium nitride (ErN)
Overview
Description
Erbium nitride (ErN) is a binary inorganic compound of erbium and nitrogen . It is an emerging rocksalt rare-earth semiconducting pnictide . It has attracted significant interest in recent years for its potential applications in thermoelectric energy conversion, spintronic devices, and for the Gifford-McMahon cryocoolers .
Molecular Structure Analysis
The molecular structure of ErN has been studied using first-principles FP-LAPW calculations within SIC-PBE-sol+U . The valence band electronic structure of ErN thin films is measured with normal as well as with resonant synchrotron-radiation photoemission spectroscopy .Chemical Reactions Analysis
Erbium nitride is more reactive and easily oxidized in the air . High humidity causes ErN to hydrolyze, forming Er (OH)3 and ammonia .Physical And Chemical Properties Analysis
Erbium nitride forms black powder . It is notable for its magnetic and optical properties . At room temperature, ErN films exhibit a low thermal conductivity of 1.16±0.15 and 2±0.2 W mK−1 on (001) MgO and (0001) Al2O3 substrates, respectively .Scientific Research Applications
Spintronics and Spin Superlattices : ErN is explored for its potential in spin superlattices and spintronic devices due to its unique magnetic properties (Upadhya et al., 2021).
Thermoelectrics : ErN exhibits a high thermoelectric power factor, making it suitable for thermoelectric devices. Its thin films have shown promise in ambient-stable semiconducting applications, which is significant for rare-earth pnictide research (Upadhya et al., 2021).
Cryocoolers : ErN serves as a second-stage regenerator for Gifford–McMahon cryo-coolers. Its high purity spheres, when used in cryocoolers, enhance cooling power, contributing to energy savings and downsizing of the coolers (Nakagawa et al., 2017).
Optoelectronics : Incorporating ErN into III-nitride semiconductors develops new materials for optoelectronic devices. Its band structure and optical transitions, particularly in the infrared and ultraviolet spectrum, are crucial for such applications (McKay et al., 2020); (McKay et al., 2021).
Solid-State Lasers and Light-Emitting Devices : ErN alloys with GaN are studied for use in solid-state lasers, amplifiers, and light-emitting devices, particularly in wavelengths safe for the retina and suitable for fiber-optic communications (Upadhya et al., 2021).
Crystal Growth and Characterization : Research on the growth of ErN crystals on non-native substrates, like tungsten foil, and their characterization, reveals insights into its structural properties, which are vital for its applications in various fields (Al Atabi et al., 2018).
Photoluminescence and Electroluminescence : Studies on the photoluminescence and electroluminescence of Er-doped materials, like silicon nitride, show potential for light sources compatible with silicon technology, further expanding the scope of ErN in optoelectronics (Yerci et al., 2010).
Safety And Hazards
Future Directions
properties
IUPAC Name |
azanylidyneerbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Er.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZVZYLVXLCEAMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[Er] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ErN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901315095 |
Source
|
| Record name | Erbium nitride (ErN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901315095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Erbium nitride (ErN) | |
CAS RN |
12020-21-2 |
Source
|
| Record name | Erbium nitride (ErN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12020-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Erbium nitride (ErN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012020212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Erbium nitride (ErN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Erbium nitride (ErN) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901315095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Erbium mononitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.491 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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